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Compound of Interest

Compound Name: Stachartin C

cat. No.: B15593284

In-Depth Technical Guide to Stachartin C

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stachartin C is a naturally occurring phenylspirodrimane, a class of meroterpenoids
characterized by a complex polycyclic structure. Isolated from the fungus Stachybotrys
chartarum, this compound is part of a larger family of structurally related metabolites. This
document provides a comprehensive overview of the chemical structure, spectroscopic data,
and known biological activities of Stachartin C and its analogs, with a focus on presenting
detailed experimental protocols and quantitative data to support further research and
development.

Chemical Structure and Properties

Stachartin C is a member of the stachybotrysin class of phenylspirodrimane derivatives. Its
chemical structure was elucidated through extensive spectroscopic analysis, including 1D and
2D Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Electrospray
lonization Mass Spectrometry (HRESIMS).

Chemical Structure:
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Figure 1. Chemical structure of Stachartin C.

Molecular Formula: C29H41NOe[1]

CAS Number: 1978388-56-5[1]

Molecular Weight: 499.64 g/mol [2]

Physical Properties: Stachartin C is typically isolated as a pale brown, amorphous powder.[2]

Spectroscopic Data

The structural confirmation of Stachartin C is based on the following spectroscopic data, as
reported in the primary literature.

Nuclear Magnetic Resonance (NMR) Data

The *H and 3C NMR data for Stachartin C were recorded in CDCIs at 400 MHz and 100 MHz,
respectively. The chemical shifts (&) are reported in parts per million (ppm) and coupling
constants (J) are in Hertz (Hz).

Table 1: *H and 3C NMR Data for Stachartin C (in CDCIs)
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Position oC (ppm) OH (ppm, mult., J in Hz)
1 39.8,t 1.55, m; 1.65 m
2 18.9,t 1.45, m; 1.58, m
3 42.0,d 1.25, m

4 33.3,s -

5 55.4,d 1.10, m

6 21.8,t 1.35, m; 1.48, m
7 38.8,t 1.80, m; 1.95; m
8 78.9, s -

9 50.2, d 2.10, d (10.0)
10 37.2,s -

11 21.6,t 1.20, m; 1.30, m
12 123.6, d 5.40, t (3.5)

13 1345, s -

14 28.7,q 1.05,s

15 21.5,q 0.85, s

16 28.2, q 0.95, d (7.0)

1 130.2, s -

2' 128.5, d 7.25,d (8.5)

3 115.8, d 6.80, d (8.5)

4 1554, s -

5" 115.8, d 6.80, d (8.5)

6' 128.5, d 7.25, d (8.5)

7' 170.1, s -
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N-CH 60.5, d 4.50, d (9.0)
CH(CH3)z 30.1,d 2.20, m
CH(CHs)2 19.5, q 0.90, d (7.0)
CH(CH3)2 20.1, q 0.92, d (7.0)
OCHs 52.3, q 3.70, s
OH - 5.80, s

Data adapted from Zhao et al., J. Nat. Prod. 2017, 80, 6, 1819-1826.

Mass Spectrometry Data

High-resolution mass spectrometry provides the exact mass and molecular formula of
Stachartin C.

e HRESIMS:m/z 500.2995 [M+H]* (calculated for C29H42NOs, 500.3007)

Experimental Protocols
Fungal Material and Fermentation

The producing organism, Stachybotrys chartarum CGMCC 3.5365, was obtained from the
China General Microbiological Culture Collection Center. The fungus was cultured on potato
dextrose agar (PDA) plates at 28 °C for 7 days. Agar plugs were used to inoculate 500 mL
Erlenmeyer flasks each containing 100 mL of potato dextrose broth (PDB). The seed cultures
were incubated at 28 °C on a rotary shaker at 180 rpm for 5 days. For large-scale fermentation,
10 mL of the seed culture was transferred to 1 L Erlenmeyer flasks containing 200 g of rice and
200 mL of distilled water. The solid-state fermentation was carried out at 28 °C under static
conditions for 30 days.

Extraction and Isolation of Stachartin C

The fermented rice substrate was extracted three times with an equal volume of ethyl acetate
(EtOAC). The EtOAc extracts were combined and concentrated under reduced pressure to yield
a crude extract. This crude extract was subjected to a series of chromatographic separations to
isolate Stachartin C.
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Experimental Workflow for Isolation:
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Caption: Isolation workflow for Stachartin C.

Biological Activity

While specific biological activity data for Stachartin C is limited in the public domain, related
phenylspirodrimane derivatives isolated from the same fungal extract have demonstrated
antiviral activities.

Antiviral Activity Assays

Compounds isolated alongside Stachartin C were evaluated for their inhibitory effects against
HIV-1 and influenza A virus.

Table 2: Antiviral Activities of Related Phenylspirodrimanes

Compound Anti-HIV-1 (ICso, pM) Anti-influenza A (ICso, uM)
F1839-I 15.6 > 20
Stachybotrysin G 18.1 > 20
Stachybotrysin A > 20 18.9
Stachybotrysin F > 20 12.4
Stachybotrylactone acetate > 20 15.3

ICso values represent the concentration required for 50% inhibition of viral replication. Data
from Zhao et al., J. Nat. Prod. 2017, 80, 6, 1819-1826.[1][2]

Experimental Protocol for Anti-HIV Assay:

The anti-HIV-1 activity was assessed by measuring the inhibition of HIV-1-induced cytopathic
effects in C8166 cells.

» C8166 cells were infected with HIV-1 (l1IB) at a multiplicity of infection (MOI) of 0.06.
e The infected cells were seeded into 96-well plates at a density of 4 x 10* cells/well.

¢ Test compounds at various concentrations were added to the wells.
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e The plates were incubated at 37 °C in a 5% CO2 atmosphere for 4 days.
e Cell viability was determined using the MTT method.

e The ICso values were calculated using the Reed and Muench method.

Biosynthesis Pathway

Stachartin C, as a phenylspirodrimane, is a meroterpenoid, meaning its biosynthesis involves
both the polyketide and terpenoid pathways. The core structure is derived from the
condensation of a polyketide unit (orsellinic acid) and a sesquiterpenoid unit (farnesyl
pyrophosphate).

Putative Biosynthetic Pathway of Phenylspirodrimanes:
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Caption: Putative biosynthetic pathway of Stachartin C.

Conclusion

Stachartin C is a structurally complex natural product with potential for further investigation
into its biological activities. This guide provides the foundational chemical and experimental
data necessary for researchers in natural product chemistry, medicinal chemistry, and drug

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15593284?utm_src=pdf-body
https://www.benchchem.com/product/b15593284?utm_src=pdf-body-img
https://www.benchchem.com/product/b15593284?utm_src=pdf-body
https://www.benchchem.com/product/b15593284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

discovery to build upon. The detailed spectroscopic information and isolation protocols serve as
a valuable resource for the synthesis and biological evaluation of Stachartin C and its
derivatives. The antiviral activity of related compounds suggests that this chemical scaffold may
be a promising starting point for the development of new therapeutic agents. Further research
is warranted to fully elucidate the pharmacological profile of Stachartin C and its mechanism of
action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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